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Compound of Interest

Compound Name: AZD0095

Cat. No.: B10854968 Get Quote

Essential Safety Protocols for Handling AZD0095
Disclaimer: No official Safety Data Sheet (SDS) for AZD0095 was publicly available at the time

of this writing. The following guidance is based on general best practices for handling potent,

novel chemical compounds in a laboratory setting. Researchers must consult the official SDS

provided by the manufacturer and perform a thorough, institution-specific risk assessment

before handling this substance.

AZD0095 is a selective and orally active inhibitor of Monocarboxylate Transporter 4 (MCT4)

with an IC50 of 1.3 nM, indicating high potency.[1][2][3] Due to its potent nature and the lack of

comprehensive public safety data, stringent safety measures are imperative to minimize

exposure risk for all personnel.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical and should be based on the specific laboratory

procedure being performed. For potent compounds like AZD0095, a multi-layered approach to

PPE is recommended.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling AZD0095
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Activity Minimum PPE Requirement

Weighing and Aliquoting (Solid Form)

- Dedicated, disposable lab coat or gown (back-

closing, with knit cuffs) - Double nitrile gloves

(change outer glove immediately upon

contamination) - Safety glasses with side

shields and a face shield, or chemical splash

goggles - N95 respirator or higher (e.g., PAPR)

if engineering controls are insufficient

Solubilization and Dilution
- Disposable lab coat or gown - Double nitrile

gloves - Chemical splash goggles

In Vitro / Cell Culture Work - Lab coat - Nitrile gloves - Safety glasses

Animal Dosing (Oral Gavage)

- Disposable lab coat or gown - Double nitrile

gloves - Safety glasses with side shields or

chemical splash goggles

Note: All PPE should be removed in a designated area before exiting the laboratory to prevent

the spread of contamination.

Operational and Disposal Plans
A clear and comprehensive plan for the handling and disposal of AZD0095 and associated

waste is essential for maintaining a safe laboratory environment.

Operational Handling:

Engineering Controls: All work with solid AZD0095, and any procedures that could generate

aerosols, should be performed within a certified chemical fume hood, a glove box, or a

similar ventilated enclosure to minimize inhalation exposure.[4][5]

Designated Areas: Establish designated areas for weighing, handling, and storing AZD0095.

These areas should be clearly marked.

Spill Management: A spill kit appropriate for potent powders and solutions should be readily

available. The kit should include absorbent materials, appropriate deactivating agents (if

known), and waste disposal bags. All personnel must be trained on spill cleanup procedures.
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Disposal Plan: All materials contaminated with AZD0095 are considered hazardous waste and

must be disposed of according to institutional and regulatory guidelines.[6][7][8]

Table 2: Disposal Plan for AZD0095-Contaminated Waste

Waste Type Collection and Labeling Disposal Method

Solid Waste (unused

compound, contaminated

gloves, weigh boats, pipette

tips)

- Collect in a dedicated,

sealed, and clearly labeled

hazardous waste container. -

Label must include "Hazardous

Waste," the chemical name

"AZD0095," and the

associated hazard warnings.

- Incineration by a licensed

hazardous waste disposal

vendor.[9]

Liquid Waste (stock solutions,

cell culture media, animal

dosing solutions)

- Collect in a dedicated,

sealed, and leak-proof

hazardous waste container. -

Label must include "Hazardous

Waste," "AZD0095," and the

solvent composition.

- Incineration by a licensed

hazardous waste disposal

vendor.[9]

Sharps (needles, syringes)

- Place directly into a

designated sharps container

for hazardous chemical waste.

- Incineration by a licensed

hazardous waste disposal

vendor.

Visualized Safety Workflows
To further clarify the necessary safety and logistical procedures, the following diagrams

illustrate key workflows for handling potent compounds like AZD0095.
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Figure 1. General workflow for handling and disposing of AZD0095.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10854968?utm_src=pdf-body-img
https://www.benchchem.com/product/b10854968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment Process

Control Measures

1. Identify Hazards 
(Potency, Route of Exposure)

2. Evaluate Risks 
(Procedure, Quantity, Frequency)

3. Implement Controls

4. Review & Update Engineering Controls 
(Fume Hood, Glove Box)

Administrative Controls 
(SOPs, Training, Designated Areas)

Personal Protective Equipment 
(Gloves, Gown, Respirator)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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